Cas no 163389-15-9 (Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)-)
163389-15-9 structure
Product Name:Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)-
CAS No:163389-15-9
MF:C13H24O4
MW:244.327264785767
CID:1346918
Update Time:2024-08-17
Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)- Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)-
- Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)- (9CI)
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- Inchi: 1S/C13H24O4/c1-5-6-7-8-10(9-11(14)15)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3,(H,14,15)/t10-/m1/s1
- InChI Key: KVICSPMDEJJFOE-SNVBAGLBSA-N
- SMILES: C(OC(C)(C)C)(=O)[C@H](CCCCC)CC(O)=O
Computed Properties
- Exact Mass: 243.15969
Experimental Properties
- Density: 1.011±0.06 g/cm3(Predicted)
- Boiling Point: 345.8±25.0 °C(Predicted)
- PSA: 66.43
- pka: 4.51±0.19(Predicted)
Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
163389-15-9 (Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)-) Related Products
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